(1-Methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol

• IUPAC Name: (2-methyl-5-thiophen-2-ylpyrazol-3-yl)methanol
• InChI: InChI=1S/C9H10N2OS/c1-11-7(6-12)5-8(10-11)9-3-2-4-13-9/h2-5,12H,6H2,1H3
• InChI Key: CHKYTDUITSTBNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)CO
• Molecular Formula: C9H10N2OS
• DSSTOX Substance ID: DTXSID50594565
• Molecular Weight: 194.26 g/mol
• CAS No.: 879896-49-8

Description

(1-Methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol (MTPM) is a compound that has been studied for its potential as a therapeutic agent in a variety of diseases. MTPM has been found to have a variety of biochemical and physiological effects, as well as a number of potential applications in scientific research.

Scientific Research Applications

Synthesis of Complex Metal Complexes

Research has involved the use of pyrazole-derived ligands, closely related to the specified compound, in the synthesis of cyclic π-perimeter hydrocarbon platinum group metal complexes. These studies highlight the ligand's role in forming mononuclear complexes with different metal centers, demonstrating its utility in creating diverse molecular architectures. The focus is on the ligands' interaction with metals, offering insights into coordination chemistry and potential applications in catalysis or material science (Gloria Sairem et al., 2012).

Development of Heterocyclic Compounds

Pyrazole and related compounds have been used in the synthesis of various heterocyclic structures, which are critical in the development of pharmaceuticals and materials science. For instance, the self-condensation of N-substituted methanols into bis(thienopyrrolyl)methanes showcases the potential for creating bifunctional structures with potential applications in organic electronics or as ligands in coordination chemistry (S. A. Torosyan et al., 2018).

Exploration of Molecular Structures

Investigations into the structures of methyl- and chloro-substituted heterocyclic analogues, including pyrazole derivatives, emphasize the significance of these compounds in understanding molecular interactions and isomorphism. Such studies are foundational in materials science, particularly in the design of molecular materials with specific physical properties (V. Rajni Swamy et al., 2013).

Facilitating Organic Syntheses

The compound has been implicated in facilitating organic syntheses, such as the ultrasonics promoted synthesis of dihydropyrazole derivatives. These methodologies underscore the compound's role in improving synthetic efficiency, which is crucial for the rapid development of new molecules for testing in various applications, from medicinal chemistry to agrochemicals (Jorge Trilleras et al., 2013).

Mechanism of Action

Target of Action

The primary target of (1-Methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol is Nicotinamide phosphoribosyltransferase (NAMPT) . NAMPT catalyzes the rate-limiting step of the NAD+ salvage pathway . Since NAD+ plays a pivotal role in many biological processes including metabolism and aging, activation of NAMPT is an attractive therapeutic target for treatment of diverse array of diseases .

Mode of Action

The compound interacts with its target, NAMPT, to modulate the NAD+ salvage pathway

Biochemical Pathways

The compound affects the NAD+ salvage pathway by interacting with NAMPT . This pathway plays a crucial role in many biological processes, including metabolism and aging

Pharmacokinetics

The compound’s structure suggests potential interactions with various enzymes and transporters that could influence its absorption, distribution, metabolism, and excretion . These factors, in turn, could impact the compound’s bioavailability.

Result of Action

Its interaction with nampt suggests potential effects on cellular metabolism and aging processes

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s interaction with its target and its overall pharmacokinetics